Cas no 1542738-42-0 (2-methyl-N4-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine)

• Product name: 2-methyl-N4-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine
• CAS No: 1542738-42-0
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5578654

2-methyl-N4-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine, 2-methyl-N4-[(tetrahydro-2-furanyl)methyl]-
• 2-methyl-n4-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine
• 2-methyl-N4-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine

• Inchi： 1S/C10H16N4O/c1-7-13-9(11)5-10(14-7)12-6-8-3-2-4-15-8/h5,8H,2-4,6H2,1H3,(H3,11,12,13,14)
• InChI Key： VUFVGBDIDCWSOD-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N)=CC(NCC2CCCO2)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 419.4±30.0 °C at 760 mmHg
• Flash Point: 207.4±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: 7.29±0.10(Predicted)

2-methyl-N4-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methyl-N4-((tetrahydrofuran-2-yl)methyl)pyrimidine-4,6-diamine

Introduction to CAS No. 1542738-42-0: 2-Methyl-N4-((Tetrahydrofuran-2-yl)methyl)Pyrimidine-4,6-Diamine

CAS No. 1542738-42-0, also known as 2-Methyl-N4-((Tetrahydrofuran-2-yl)methyl)Pyrimidine-4,6-Diamine, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their potential applications in drug development and materials science. The structure of this compound is characterized by a pyrimidine ring system with specific substituents that confer unique chemical and biological properties.

The pyrimidine ring in 2-Methyl-N4-((Tetrahydrofuran-2-yl)methyl)Pyrimidine-4,6-Diamine is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The substituents on this ring include a methyl group at position 2 and an N-methyl group attached to position 4 via a tetrahydrofuran (THF) moiety. The THF group introduces additional complexity to the molecule, enhancing its potential for forming hydrogen bonds and participating in various chemical reactions. This structural diversity makes the compound a promising candidate for exploring novel chemical transformations and bioactive properties.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases. For instance, researchers have reported that certain pyrimidine analogs exhibit potent anti-proliferative activity against cancer cells by inhibiting key enzymes involved in cell cycle regulation. In the case of CAS No. 1542738-42-0, its unique substitution pattern may allow it to interact with specific biological targets, making it a valuable lead compound for drug discovery.

The synthesis of 2-Methyl-N4-((Tetrahydrofuran-2-yl)methyl)Pyrimidine-4,6-Diamine involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such compounds. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high yields.

In terms of applications, CAS No. 1542738-42-0 has been explored for its potential in medicinal chemistry, particularly as a building block for constructing bioactive molecules. Its ability to form hydrogen bonds due to the presence of amine groups makes it suitable for designing compounds with improved solubility and pharmacokinetic profiles. Additionally, the THF group can serve as a versatile linker for attaching other functional groups or targeting moieties in drug design.

Recent research has also focused on understanding the electronic properties of pyrimidine derivatives like CAS No. 1542738-42-0. Computational studies have revealed that the conjugated system within the pyrimidine ring contributes to its electronic stability and reactivity. These insights are valuable for predicting how the compound might behave in different chemical environments or when subjected to various reaction conditions.

In conclusion, CAS No. 1542738-42-0: 2-Methyl-N4-((Tetrahydrofuran-2-Yl)methyl)Pyrimidine-4,6-Diamine represents an intriguing compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for advancing research in these fields. As ongoing studies continue to uncover new properties and potential uses for this compound, its role in scientific innovation is expected to grow significantly.